Cas no 5123-63-7 (Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1)
• CAS No: 5123-63-7
• MF: C₁₀H₁₄NNaO₃S
• MW: 251.277832508087
• CID: 372972
• PubChem ID: 23669136
• Update Time: 2025-04-19

Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-(diethylamino)-, sodium salt (1:1)
• sodium m-(diethylamino)benzenesulphonate
• 3-(diethylamino)benzenesulfonic acid sodium salt
• 3-(DIETHYLAMINO)-BENZENESULPHONICACID,SODIUMSALT
• N,N-DIETHYLANILINE-3-SULFONIC ACID SODIUM SALT
• n,n-diethylmetanilan sodny
• n,n-diethyl-metanilic acid sodium salt
• SODIUM 3-(DIETHYLAMINO)BENZENESULFONATE
• sodium n,n-diethylmetanilate
• SCHEMBL6571778
• Metanillic acid, N,N-diethyl-, sodium salt
• Benzenesulfonic acid, 3-(diethylamino)-, sodium salt
• W-109149
• N,N-Diethylmetanilan sodny [Czech]
• sodium;3-(diethylamino)benzenesulfonate
• SODIUM M-(DIETHYLAMINO)BENZENESULFONATE
• NS00045394
• 5123-63-7
• Benzenesulfonic acid, 3-(diethylamino)-, sodium salt (1:1)
• DTXSID8063709
• Sodium diethylmetanilate
• Metanilic acid, N,N-diethyl-, sodium salt
• EINECS 225-861-1

• Inchi： 1S/C10H15NO3S.Na/c1-3-11(4-2)9-6-5-7-10(8-9)15(12,13)14;/h5-8H,3-4H2,1-2H3,(H,12,13,14);/q;+1/p-1
• InChI Key： YERLJJDMKZJPBL-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)N(CC)CC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 251.05900
• Monoisotopic Mass: 251.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 68.82000
• LogP: 2.51770